Cas no 131645-73-3 (2-Amino-3-nitrobenzoyl chloride)

• Product Name: 2-Amino-3-nitrobenzoyl chloride
• CAS No: 131645-73-3
• MF: C₇H₅ClN₂O₃
• MW: 200.57920050621
• MDL: MFCD18389921
• CID: 4588290
• Update Time: 2025-05-22

2-Amino-3-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-nitrobenzoyl chloride

• MDL： MFCD18389921
• Inchi： 1S/C7H5ClN2O3/c8-7(11)4-2-1-3-5(6(4)9)10(12)13/h1-3H,9H2
• InChI Key： DFCTXLDYBJXCDH-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC=CC([N+]([O-])=O)=C1N

Additional information on 2-Amino-3-nitrobenzoyl chloride

2-Amino-3-nitrobenzoyl chloride (CAS No. 131645-73-3): Properties, Applications, and Industry Insights

2-Amino-3-nitrobenzoyl chloride (CAS No. 131645-73-3) is a specialized organic compound widely used in pharmaceutical and chemical synthesis. Its unique structure, featuring both amino and nitro functional groups, makes it a valuable intermediate for producing dyes, agrochemicals, and active pharmaceutical ingredients (APIs). Researchers and manufacturers frequently seek this compound due to its reactivity and versatility in amide coupling reactions and other transformations.

The chemical properties of 2-Amino-3-nitrobenzoyl chloride include a molecular formula of C₇H₅ClN₂O₃ and a molecular weight of 200.58 g/mol. It typically appears as a yellow to light brown crystalline powder, soluble in organic solvents like dichloromethane and tetrahydrofuran (THF). Its nitro group enhances electrophilic reactivity, while the amino group allows for further derivatization, making it a sought-after building block in medicinal chemistry.

In the pharmaceutical industry, 2-Amino-3-nitrobenzoyl chloride is often employed in the synthesis of heterocyclic compounds, which are crucial for developing new drugs. For instance, it serves as a precursor for benzimidazole derivatives, a class of compounds with antimicrobial and anticancer properties. Recent studies highlight its role in creating small-molecule inhibitors targeting specific enzymes, aligning with the growing demand for precision medicine.

Beyond pharmaceuticals, this compound finds applications in the dye and pigment industry. Its nitro-aromatic structure contributes to vibrant color formation, making it useful for producing azo dyes and other specialty colorants. With sustainability becoming a key focus, researchers are exploring eco-friendly synthesis routes for 2-Amino-3-nitrobenzoyl chloride to reduce environmental impact—a topic gaining traction in green chemistry forums.

The market for 2-Amino-3-nitrobenzoyl chloride is expanding, driven by increasing R&D investments in drug discovery and advanced materials. Suppliers often highlight its high purity (≥98%) and consistent quality to meet stringent industry standards. Analytical techniques like HPLC and NMR spectroscopy are commonly used to verify its purity, addressing the need for reliable chemical characterization in procurement decisions.

Handling 2-Amino-3-nitrobenzoyl chloride requires standard laboratory precautions, including the use of gloves and ventilation. While not classified as hazardous under normal conditions, its acyl chloride moiety necessitates careful storage in moisture-free environments to prevent hydrolysis. This aligns with broader industry trends emphasizing safe chemical handling and storage best practices.

Frequently asked questions about 2-Amino-3-nitrobenzoyl chloride include its stability under different conditions, alternative synthetic routes, and compatibility with various reagents. For example, users often search for "2-Amino-3-nitrobenzoyl chloride solubility" or "reaction mechanisms involving 2-Amino-3-nitrobenzoyl chloride," reflecting the compound’s technical relevance. Addressing these queries enhances the article’s SEO performance while providing actionable insights.

Innovations in catalytic synthesis and flow chemistry are reshaping how 2-Amino-3-nitrobenzoyl chloride is produced. Recent patents describe optimized methods to improve yield and reduce waste, catering to the circular economy movement. These advancements are particularly relevant to contract manufacturing organizations (CMOs) scaling up production for global supply chains.

In summary, 2-Amino-3-nitrobenzoyl chloride (CAS No. 131645-73-3) is a multifaceted compound with significant applications in pharmaceuticals, dyes, and materials science. Its chemical reactivity, coupled with evolving synthesis technologies, positions it as a critical component in modern chemistry. As industries prioritize sustainable practices and high-performance intermediates, this compound will likely remain in high demand.